1-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C14H13FN6OS/c15-10-3-5-11(6-4-10)21-13(18-19-20-21)9-17-14(22)16-8-12-2-1-7-23-12/h1-7H,8-9H2,(H2,16,17,22)
• InChI Key: IFUDBXOKTFYDPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)NCC2=NN=NN2C3=CC=C(C=C3)F
• Molecular Formula: C14H13FN6OS
• Molecular Weight: 332.36 g/mol

Description

1-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea, also known as FITU, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. FITU is a member of the class of urea derivatives and has been found to exhibit interesting biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Characterization of Atropisomeric (Thio)Ureas

Research on non-racemic atropisomeric 1-(2-(4-methyl-2-thioxothiazol-3(2H)-yl)phenyl)-3-(hetero)aryl-(thio)ureas has been conducted to evaluate their enantioselective anion receptor capabilities for amino-acid derivatives. Contrary to initial expectations, thiourea derivatives showcased lower association constants compared to urea counterparts, attributed to conformational differences impacting hydrogen bonding efficacy. These findings hint at potential applications in bifunctional organocatalysis (Roussel et al., 2006).

Hydrogelator Behavior and Rheology

The molecule 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea forms hydrogels in various acids, showcasing the dependence of gel morphology and rheology on anion identity. This behavior allows for the physical properties of the gels to be tuned, which could be valuable in designing materials with specific characteristics (Lloyd & Steed, 2011).

Antifungal Properties

The cyclocondensation of N(1)- and N(3)-(4-fluorophenyl) ureas with ethyl chloroformate and CS(2)/KOH has yielded compounds with notable antifungal activity, indicating potential applications in agricultural chemistry (Mishra et al., 2000).

Cytokinin-like Activity in Plant Biology

Urea derivatives have demonstrated significant roles as positive regulators of cell division and differentiation in plants. Compounds such as forchlorofenuron and thidiazuron exhibit cytokinin-like activities that surpass those of traditional adenine compounds, suggesting applications in in vitro plant morphogenesis studies (Ricci & Bertoletti, 2009).

Acetylcholinesterase Inhibition

A series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas has been synthesized and assessed for antiacetylcholinesterase activity, aiming to optimize pharmacophoric interactions for enhanced inhibitory activities. This research contributes to the development of potential therapeutic agents for conditions such as Alzheimer's disease (Vidaluc et al., 1995).